Cas no 1807149-77-4 (3-Cyano-4-(difluoromethyl)-6-methylpyridine-2-carboxaldehyde)

• Product Name: 3-Cyano-4-(difluoromethyl)-6-methylpyridine-2-carboxaldehyde
• CAS No: 1807149-77-4
• MF: C₉H₆F₂N₂O
• MW: 196.153548717499
• CID: 4806839
• Update Time: 2025-11-04

3-Cyano-4-(difluoromethyl)-6-methylpyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-4-(difluoromethyl)-6-methylpyridine-2-carboxaldehyde

• Inchi： 1S/C9H6F2N2O/c1-5-2-6(9(10)11)7(3-12)8(4-14)13-5/h2,4,9H,1H3
• InChI Key： RHNIPVGEURFZTQ-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=C(C=O)N=C(C)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 261
• XLogP3: 1.4
• Topological Polar Surface Area: 53.8

Additional information on 3-Cyano-4-(difluoromethyl)-6-methylpyridine-2-carboxaldehyde

Comprehensive Overview of 3-Cyano-4-(difluoromethyl)-6-methylpyridine-2-carboxaldehyde (CAS No. 1807149-77-4)

3-Cyano-4-(difluoromethyl)-6-methylpyridine-2-carboxaldehyde (CAS No. 1807149-77-4) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique pyridine core and functional groups such as cyano and difluoromethyl, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, C9H6F2N2O, offers a balance of reactivity and stability, making it invaluable for modern chemical applications.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability, traits highly sought after in drug discovery. Researchers are particularly interested in how the difluoromethyl group influences the compound’s electronic properties, which can be pivotal in designing enzyme inhibitors or receptor modulators. The aldehyde functionality further expands its utility, enabling condensation reactions to form Schiff bases or heterocyclic scaffolds. This aligns with the growing trend of fragment-based drug design, where small molecules like 3-Cyano-4-(difluoromethyl)-6-methylpyridine-2-carboxaldehyde serve as building blocks for larger pharmacophores.

From an agrochemical perspective, this compound’s pyridine-carboxaldehyde backbone is instrumental in developing novel pesticides and herbicides. The incorporation of fluorine atoms is known to improve lipophilicity and membrane permeability, critical for targeting pest-specific pathways. Industry reports highlight its potential in combating resistance issues, a hot topic in sustainable agriculture. For instance, its derivatives could address the rising concern over herbicide-resistant weeds, a frequently searched query among agronomists.

The synthesis of CAS No. 1807149-77-4 typically involves multi-step reactions, including Vilsmeier-Haack formylation and nucleophilic substitution, with yields optimized through advanced catalysis. Analytical techniques like HPLC and NMR are employed to ensure purity, a critical factor given its role in high-value applications. Environmental considerations also drive innovation, with greener solvents and flow chemistry methods being explored to minimize waste—a nod to the green chemistry movement increasingly prioritized by regulatory bodies.

Market analysts note a steady rise in patents referencing 3-Cyano-4-(difluoromethyl)-6-methylpyridine-2-carboxaldehyde, reflecting its commercial potential. Its adaptability in cross-coupling reactions (e.g., Suzuki-Miyaura) further cements its status as a key intermediate in medicinal chemistry. As AI-driven molecular modeling accelerates compound screening, this molecule’s structure-activity relationships (SAR) are under scrutiny, with datasets often featuring in cheminformatics studies.

For laboratories handling CAS 1807149-77-4, proper storage conditions—such as inert atmospheres and low temperatures—are essential to preserve its aldehyde integrity. Safety data sheets emphasize standard organic compound protocols, avoiding any hazardous classifications. The compound’s shelf life and compatibility with common reagents (Grignard, organolithiums) are frequently discussed in technical forums, addressing practical concerns of synthetic chemists.

In summary, 3-Cyano-4-(difluoromethyl)-6-methylpyridine-2-carboxaldehyde exemplifies the intersection of innovation and utility in fine chemicals. Its relevance to drug discovery, agrochemicals, and material science ensures sustained interest, while its synthetic flexibility aligns with evolving industrial needs. As research delves deeper into fluorine chemistry and heterocyclic optimization, this compound is poised to remain a cornerstone in advanced organic synthesis.